Cas no 16683-64-0 (Cyclopenta[de]naphthacene)
Cyclopenta[de]naphthacene structure
Product Name:Cyclopenta[de]naphthacene
Cyclopenta[de]naphthacene Chemical and Physical Properties
Names and Identifiers
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- Cyclopenta[de]naphthacene
- Benz(k)aceanthrylene
- benz<k>aceanthrylene
- CCRIS 2991
- DTXSID80168197
- Cyclopenta(de)naphthacene
- Benz[k]aceanthrylene
- BRN 4990771
- pentacyclo[11.6.1.02,11.04,9.017,20]icosa-1(20),2,4,6,8,10,12,14,16,18-decaene
- 16683-64-0
-
- Inchi: 1S/C20H12/c1-2-5-15-12-19-17(10-14(15)4-1)11-16-7-3-6-13-8-9-18(19)20(13)16/h1-12H
- InChI Key: PYSSVKADNGCTPT-UHFFFAOYSA-N
- SMILES: C12C3=CC=CC=1C=C1C=C4C=CC=CC4=CC1=C2C=C3
Computed Properties
- Exact Mass: 252.09400
- Monoisotopic Mass: 252.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.284
- Boiling Point: 498.5°Cat760mmHg
- Flash Point: 247.1°C
- Refractive Index: 1.839
- PSA: 0.00000
- LogP: 5.63000
Cyclopenta[de]naphthacene Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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